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Compound of Interest

Compound Name: 2-Nitro-1-propanol

cat. No.: B1209518

Solubility Profile of 2-Nitro-1-propanol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Nitro-1-propanol
in water and various organic solvents. Due to the limited availability of specific quantitative data
in publicly accessible literature, this document focuses on qualitative solubility descriptions and
provides a standardized experimental protocol for determining precise solubility values.

Quantitative Solubility Data

Extensive searches of scientific databases and chemical reference materials did not yield
specific quantitative solubility data for 2-Nitro-1-propanol. The compound is consistently
described qualitatively. This information is summarized in the table below.

Solubility L
Solvent CAS Number Formula o Citation
Description
Water 7732-18-5 H20 Slightly soluble [L1121[31[41[5]
Ethanol 64-17-5 C2HsOH Readily soluble [6]
Ethyl Acetate 141-78-6 C4Hs0O2 Readily soluble [6]
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Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 2-
Nitro-1-propanol, adapted from the widely accepted shake-flask method. This method is
suitable for generating precise quantitative solubility data.

Principle

The shake-flask method involves creating a saturated solution of the solute (2-Nitro-1-
propanol) in the solvent of interest at a constant temperature. The concentration of the solute
in the saturated solution is then determined analytically, which represents its solubility at that
temperature.

Materials and Equipment

e 2-Nitro-1-propanol (high purity)

e Solvent of interest (e.g., water, ethanol, ethyl acetate)

e Analytical balance

o Constant temperature shaker bath or incubator

e Centrifuge

o Syringe filters (e.g., 0.45 um PTFE or other appropriate material)
e Volumetric flasks and pipettes

» Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, GC)

Procedure

e Preparation of Supersaturated Solution: Add an excess amount of 2-Nitro-1-propanol to a
known volume of the solvent in a sealed flask or vial. The presence of undissolved solid is
crucial to ensure saturation.

o Equilibration: Place the sealed flask in a constant temperature shaker bath set to the desired
temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to
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ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the solution to stand undisturbed at the same
temperature for a period to allow the excess solid to settle. For finer suspensions,
centrifugation can be used to facilitate separation.

o Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the clear supernatant
using a pipette. Immediately filter the aliquot using a syringe filter to remove any remaining
undissolved microparticles. This step is critical to prevent overestimation of solubility.

¢ Quantification:

o Gravimetric Analysis: A known volume of the filtered saturated solution can be evaporated
to dryness, and the mass of the remaining 2-Nitro-1-propanol is measured.

o Spectroscopic/Chromatographic Analysis: Dilute the filtered saturated solution to a
concentration that falls within the linear range of a pre-established calibration curve.
Analyze the diluted solution using a suitable analytical technique (UV-Vis, HPLC, or GC) to
determine the concentration of 2-Nitro-1-propanol.

o Data Reporting: Express the solubility in appropriate units, such as grams per 100 mL of
solvent ( g/100 mL) or moles per liter (mol/L).

Visualization of Solubility Relationships

The following diagram illustrates the general solubility characteristics of 2-Nitro-1-propanol
based on the principles of "like dissolves like." The polarity of the solvent plays a key role in its
ability to dissolve this polar nitroalcohol.
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Solubility of 2-Nitro-1-propanol in Different Solvent Types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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